Cas no 16037-91-5 (Sodium Stibogluconate)

Sodium Stibogluconate Properties

Names and Identifiers

• Sodium stibagluconate
• Antimony sodium gluconate
• Sodium Stibogluconate
• myostibin
• NASB
• NASBV
• pentostam
• solustin
• SSG
• stibanate
• stibanose
• stibatin
• stibinol
• salt, nonahydrate
• d-gluconic acid, cyclic ester with antimonic acid (h8sb2o9) (2：1), trisodium sodium stibogluconate
• solustibosan
• Stibogluconate sodique
• Natrii stibogluconas [INN-Latin]
• Estibogluconato sodico [INN-Spanish]
• Antimony(V) derivative of sodium gluconate
• 16037-91-5
• sodium stibogluconate
• Estibogluconato sodico [Spanish]
• Stibogluconate de sodium [INN-French]
• Solyusurmin
• NS00124327
• Antimony Gluconate Sodium
• Solusurmin
• Stibogluconate Sodium
• trisodium;(4R,5S,6R)-2-[[(4R,5S,6R)-4-carboxylato-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2lambda5-dioxastibinan-2-yl]oxy]-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2lambda5-dioxastibinane-4-carboxylate;nonahydrate
• Sodium stibogluconate [INN:BAN:DCF]
• UNII-APJ6285Y89
• F85433
• Trinatrium bis(gluconato(3)-O2,O3,O4)hydroxooxido-oxy-bis-antimonat(V)
• D-Gluconic acid, 2,4:2',4'-O-(oxydistibylidyne)bis-, Sb,Sb'-dioxide, trisodium salt, nonahydrate
• Solustin
• trisodium;(4R,5S,6R)-2-[[(4R,5S,6R)-4-carboxylato-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2
• E5-dioxastibinan-2-yl]oxy]-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2
• E5-dioxastibinane-4-carboxylate;nonahydrate
• +Expand

• MDL： MFCD01746582
• InChIKey： VJCZMGLJTJZFEN-ZYPIZMQFSA-K
• Inchi： 1S\/2C6H10O7.3Na.9H2O.3O.2Sb\/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;;;;;;;;;;;;;;;;\/h2*2-5,7-8,10H,1H2,(H,12,13);;;;9*1H2;;;;;\/q2*-2;3*+1;;;;;;;;;;;;;2*+2\/p-2\/t2*2-,3-,4+,5-;;;;;;;;;;;;;;;;;\/m11.................\/s1
• SMILES： O=[Sb](O[C@]1([H])[C@H](O)CO)(O[C@@H](C(O)=O)[C@H]1O)O[Sb](O[C@]2([H])[C@H](O)CO)(O[C@@H](C(O)=O)[C@H]2O)=O.[9H2O].[3Na]

Computed Properties

• Exact Mass: 923.92900
• Hydrogen Bond Donor Count: .15
• Hydrogen Bond Acceptor Count: 26
• Rotatable Bond Count: 6
• Monoisotopic Mass: 906.926426
• Heavy Atom Count: 43
• Complexity: 685
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 237

Experimental Properties

• LogP: -8.81310
• PSA: 399.06000
• Boiling Point: 673.6°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 375.2°C
• Solubility: H2O: 1 mg/mL at ~75 °C
• Color/Form: White or slightly yellowish amorphous powder. Odorless.
• Solubility: Soluble in hot water, soluble in water, insoluble in ethanol or ether. The aqueous solution is dextral.
• Density: g/cm3